Cas no 16309-46-9 (4-(2-NITROPHENOXY)BENZOIC ACID)

4-(2-Nitrophenoxy)benzoic acid is a nitro-substituted aromatic compound featuring a benzoic acid core linked to a 2-nitrophenoxy group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both carboxylic acid and nitro functionalities allows for versatile derivatization, enabling applications in coupling reactions, polymer synthesis, and ligand design. Its well-defined crystalline form ensures consistent purity and handling stability. The compound’s electron-withdrawing nitro group enhances its utility in electrophilic substitution reactions, while the acid moiety facilitates further functionalization, offering synthetic flexibility for advanced chemical development.
4-(2-NITROPHENOXY)BENZOIC ACID structure
16309-46-9 structure
Product Name:4-(2-NITROPHENOXY)BENZOIC ACID
CAS No:16309-46-9
MF:C13H9NO5
MW:259.214263677597
MDL:MFCD09035491
CID:3160516
PubChem ID:23009033
Update Time:2025-05-19

4-(2-NITROPHENOXY)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 4-(2-NITROPHENOXY)BENZOIC ACID
    • Benzoic acid, 4-(2-nitrophenoxy)-
    • Z733886598
    • RAA30946
    • SCHEMBL8456613
    • AKOS015831331
    • 4-(2-nitrophenoxy)benzoicacid
    • MFCD09035491
    • AKOS004119785
    • 16309-46-9
    • AB7670
    • CS-0217980
    • EN300-96060
    • MDL: MFCD09035491
    • Inchi: 1S/C13H9NO5/c15-13(16)9-5-7-10(8-6-9)19-12-4-2-1-3-11(12)14(17)18/h1-8H,(H,15,16)
    • InChI Key: KLZUMRWYVXVOIM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OC2=CC=CC=C2[N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 259.04807239Da
  • Monoisotopic Mass: 259.04807239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 92.4Ų

4-(2-NITROPHENOXY)BENZOIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB451036-250 mg
4-(2-Nitrophenoxy)benzoic acid
16309-46-9
250mg
€278.10 2023-04-22
abcr
AB451036-1 g
4-(2-Nitrophenoxy)benzoic acid
16309-46-9
1g
€618.00 2023-04-22
eNovation Chemicals LLC
Y1265477-250mg
Benzoic acid, 4-(2-nitrophenoxy)-
16309-46-9 95%
250mg
$310 2024-06-06
eNovation Chemicals LLC
Y1265477-1g
Benzoic acid, 4-(2-nitrophenoxy)-
16309-46-9 95%
1g
$645 2024-06-06
Enamine
EN300-96060-0.05g
4-(2-nitrophenoxy)benzoic acid
16309-46-9 95.0%
0.05g
$73.0 2025-02-19
Enamine
EN300-96060-0.1g
4-(2-nitrophenoxy)benzoic acid
16309-46-9 95.0%
0.1g
$109.0 2025-02-19
Enamine
EN300-96060-0.25g
4-(2-nitrophenoxy)benzoic acid
16309-46-9 95.0%
0.25g
$156.0 2025-02-19
Enamine
EN300-96060-0.5g
4-(2-nitrophenoxy)benzoic acid
16309-46-9 95.0%
0.5g
$299.0 2025-02-19
Enamine
EN300-96060-1.0g
4-(2-nitrophenoxy)benzoic acid
16309-46-9 95.0%
1.0g
$398.0 2025-02-19
Enamine
EN300-96060-2.5g
4-(2-nitrophenoxy)benzoic acid
16309-46-9 95.0%
2.5g
$782.0 2025-02-19

Additional information on 4-(2-NITROPHENOXY)BENZOIC ACID

Introduction to 4-(2-Nitrophenoxy)benzoic Acid (CAS No. 16309-46-9)

4-(2-Nitrophenoxy)benzoic acid, with the chemical formula C₈H₅NO₄, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 16309-46-9, has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in synthetic chemistry. The presence of both a nitro group and a phenoxy moiety in its molecular structure contributes to its reactivity and utility in various chemical transformations.

The nitro group, specifically located at the 2-position of the phenyl ring, enhances the electrophilicity of the molecule, making it susceptible to reduction and nucleophilic substitution reactions. This characteristic is particularly useful in the synthesis of more complex molecules, where 4-(2-nitrophenoxy)benzoic acid can serve as a precursor. The benzoic acid moiety, on the other hand, provides a carboxylic acid functionality that can participate in esterification, amidation, and other acylation reactions, further expanding its synthetic potential.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(2-nitrophenoxy)benzoic acid in the development of novel therapeutic agents. Its structural framework has been explored in the design of compounds with anti-inflammatory, antioxidant, and anticancer properties. The nitro group can be selectively reduced to an amine, which can then be further functionalized to introduce additional pharmacophores. This flexibility makes it an attractive scaffold for drug discovery initiatives.

In addition to its pharmaceutical applications, 4-(2-nitrophenoxy)benzoic acid has found utility in materials science. Its ability to undergo various chemical modifications allows for the synthesis of polymers and coatings with tailored properties. For instance, the carboxylic acid group can be used to create ester linkages, resulting in biodegradable polymers that are environmentally friendly. The nitro group's presence also contributes to the compound's stability under certain conditions, making it suitable for high-performance materials.

The synthesis of 4-(2-nitrophenoxy)benzoic acid typically involves nitration of 2-hydroxybenzoic acid followed by etherification. This two-step process highlights the compound's accessibility and scalability for industrial applications. The reaction conditions can be optimized to achieve high yields and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical use.

One of the most compelling aspects of 4-(2-nitrophenoxy)benzoic acid is its role in green chemistry initiatives. The compound's derivatives have been investigated for their potential as biodegradable surfactants and corrosion inhibitors. By leveraging its structural features, researchers have developed environmentally benign alternatives to traditional chemical products. This aligns with global efforts to reduce chemical waste and promote sustainable practices.

The pharmacological properties of 4-(2-nitrophenoxy)benzoic acid have been extensively studied in recent years. Researchers have discovered that certain derivatives exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. These findings have opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate enzyme activity without significant side effects makes it a promising candidate for further clinical development.

In conclusion, 4-(2-nitrophenoxy)benzoic acid (CAS No. 16309-46-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in synthetic chemistry. The ongoing research into its derivatives continues to uncover new therapeutic possibilities and sustainable solutions for industrial challenges. As scientific understanding advances, the potential uses for this compound are likely to expand even further.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.